Cas no 133674-71-2 (5-Acetylfuran-2-carbonitrile)

• Product Name: 5-Acetylfuran-2-carbonitrile
• CAS No: 133674-71-2
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 1018833
• PubChem ID: 21648520
• Update Time: 2025-04-20

5-Acetylfuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Acetylfuran-2-carbonitrile
• 2-Furancarbonitrile, 5-acetyl- (9CI)
• 5-Acetyl-2-furancarbonitrile
• DB-368226
• EN300-103396
• DTXSID00616589
• 133674-71-2
• AT17433
• CS-0444679
• SCHEMBL9373067
• SB61915

• Inchi： 1S/C7H5NO2/c1-5(9)7-3-2-6(4-8)10-7/h2-3H,1H3
• InChI Key： QLVSENJSZBDVEW-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.6±25.0 ºC (760 Torr),
• Flash Point: 112.0±23.2 ºC,
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 54.00000
• LogP: 1.35388